Cas no 1361708-72-6 (6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine)

• Product Name: 6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine
• CAS No: 1361708-72-6
• MF: C₁₁H₅Cl₃FN
• MW: 276.521503210068
• CID: 4921880
• Update Time: 2025-06-08

6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine

• Inchi： 1S/C11H5Cl3FN/c12-7-3-6(4-8(13)5-7)9-1-2-10(14)16-11(9)15/h1-5H
• InChI Key： XRYAOGBYWIBXEW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=NC(=CC=1)Cl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine

Comprehensive Overview of 6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine (CAS No. 1361708-72-6)

6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine (CAS 1361708-72-6) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trichloro-fluoropyridine structure, has garnered attention for its potential role in developing novel bioactive molecules. Its molecular formula, C₁₁H₅Cl₃FN, reflects a high degree of halogenation, which often correlates with enhanced stability and binding affinity in target interactions.

In recent years, the demand for halogenated heterocycles like 6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine has surged due to their versatility in drug discovery. Researchers frequently search for "fluoropyridine derivatives in medicinal chemistry" or "chlorophenyl pyridine applications," highlighting its relevance in designing kinase inhibitors or antimicrobial agents. The compound’s polyhalogenated nature also makes it a candidate for studying metabolic resistance in crop protection chemicals, aligning with the growing interest in "sustainable agrochemicals."

The synthesis of CAS 1361708-72-6 typically involves cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce the 3,5-dichlorophenyl moiety. Analytical techniques like HPLC and NMR confirm its purity, a critical factor for researchers investigating "high-precision chemical intermediates." Its lipophilicity (predicted LogP >3) suggests potential blood-brain barrier permeability, a hot topic in "CNS drug development" discussions.

Environmental and regulatory considerations are increasingly shaping the use of halogenated compounds. While 6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine is not classified as hazardous under major regulatory frameworks, its persistence in ecosystems remains a focus. Queries like "biodegradability of fluoropyridines" reflect this concern, driving innovation in greener alternatives or degradation pathways.

From a commercial perspective, suppliers often list this compound under descriptors such as "building blocks for drug discovery" or "custom halogenated pyridines." Its price fluctuates based on scale and purity (e.g., >98%), with bulk purchases attracting pharmaceutical companies exploring "fragment-based drug design." Storage recommendations typically advise protection from light and moisture to preserve its chemical integrity.

Future research directions may explore 6-Chloro-3-(3,5-dichlorophenyl)-2-fluoropyridine’s role in catalysis or material science, given the rising interest in "halogen bonds in supramolecular chemistry." Patent analyses reveal its inclusion in claims for antifungal and herbicide formulations, underscoring its cross-industry utility. As synthetic methodologies advance, streamlined production of this multifunctional intermediate could further elevate its industrial significance.